Cas no 154-08-5 (5-Fluoro-DL-tryptophan)

5-Fluoro-DL-tryptophan Properties

Names and Identifiers

• Tryptophan, 5-fluoro-
• 5-Fluoro-DL-Tryptophan
• 2-Amino-3-(5-fluoro-1H-indol-3-yl)propanoic acid
• 5-Fluoro D,L-Tryptophan
• 5-fluoro-DL-Trp
• 5-Fluoro-DL-tryptophane
• DL-5-FLUOROTRYPTOPHAN
• H-5-FLUORO-DL-TRP-OH
• NSC 9363
• H-Trp(5-F)-OH
• H-DL-TRP(5-F)-OH
• 5-fluorotryptophan
• TIMTEC-BB SBB003340
• +Expand

• MDL： MFCD00005649
• InChIKey： INPQIVHQSQUEAJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11FN2O2/c12-7-1-2-10-8(4-7)6(5-14-10)3-9(13)11(15)16/h1-2,4-5,9,14H,3,13H2,(H,15,16)
• SMILES： C1=CC2=C(C=C1F)C(=CN2)CC(C(=O)O)N

Computed Properties

• Exact Mass: 222.08000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Heavy Atom Count: 16
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.96170
• PSA: 79.11000
• Melting Point: 265 °C (dec.) (lit.)
• Density: 1.2556 (estimate)

5-Fluoro-DL-tryptophan Security Information

• RTECS：YN6825000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S22; S24/25
• Risk Phrases：R36/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： Irritant
• Storage Condition：2-8°C
• Risk Phrases： 36/38

5-Fluoro-DL-tryptophan Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%